Cas no 2381-39-7 (6-Methylbenzoapyrene)

• Product Name: 6-Methylbenzoapyrene
• CAS No: 2381-39-7
• Molecular Formula: C₂₁H₁₄
• Molecular Weight: 266.33586
• CID: 260940
• PubChem ID: 16935

6-Methylbenzoapyrene Properties

Names and Identifiers

• Benzo[a]pyrene,6-methyl-
• 6-Methylbenzo[a]pyrene
• 5-Methyl-3,4-benzopyrene
• 5-Methyl-3,4-benzpyrene
• 6-Methyl-13C-benzo<a>pyren
• 6-Methylbenzo[a]pyrene200µg
• 6-Methyl-benzo<a>pyren
• EINECS 219-179-3
• 6-Methylbenzo(def)chrysene
• 6-Methylbenzo[def]chrysene
• 6-METHYLBENZO(A)PYRENE
• 6-Methyl-3,4-benzopyrene
• Benzo[a]pyrene, 6-methyl
• 6-methylbenzo[pqr]tetraphene
• Benzo(a)pyrene, 6-methyl-
• 94537-20-9
• DTXSID00878544
• 2381-39-7
• NS00048806
• FT-0710143
• 3RZA2C33TG
• BRN 2213526
• Methylbenzoprene
• CCRIS 1119
• Methylbenzo(a)pyrene, 6-
• DTXCID401016589
• YFYHJNJCAGHSFA-UHFFFAOYSA-N

• InChIKey： YFYHJNJCAGHSFA-UHFFFAOYSA-N
• Inchi： InChI=1S/C21H14/c1-13-16-7-2-3-8-18(16)19-12-10-15-6-4-5-14-9-11-17(13)21(19)20(14)15/h2-12H,1H3
• SMILES： CC1C2=C3C4=C(C=CC=C4C=C2)C=CC3=C2C=CC=CC=12

Computed Properties

• Exact Mass: 266.11000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 0
• Monoisotopic Mass: 266.11
• Heavy Atom Count: 21
• Complexity: 399
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6
• Topological Polar Surface Area: 0A^2

Experimental Properties

• LogP: 6.04560
• PSA: 0.00000
• Refractive Index: 1.8530 (estimate)
• Boiling Point: 509.54°C (rough estimate)
• Melting Point: 171.25°C
• Flash Point: 236.7 °C
• Density: 1.1340 (estimate)

6-Methylbenzoapyrene Security Information

6-Methylbenzoapyrene Customs Data

• HS CODE：2902909090
• Customs Data：

  China Customs Code:

  2902909090

  Overview:

  2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

  Declaration elements:

  Product Name, component content

  Summary:

  2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes Benzopyrenes